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Compound of Interest

Compound Name: t-butyl acetate-PEG2-CH2COOH

Cat. No.: B8113907 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of t-butyl acetate-
PEG2-CH2COOH, ensuring compliance and minimizing risk.

I. Immediate Safety and Handling Precautions
According to its Safety Data Sheet (SDS), t-butyl acetate-PEG2-CH2COOH is not classified

as a hazardous substance[1]. However, as a matter of standard laboratory practice, it should

be handled by, or under the close supervision of, individuals qualified in managing potentially

hazardous chemicals[1].

Personal Protective Equipment (PPE):

Engineering Controls: Always handle this chemical within a chemical fume hood[1].

Hand Protection: Wear chemical-resistant gloves[1].

Eye Protection: Use safety goggles to prevent accidental splashes[1].

General Hygiene:

Wash hands thoroughly after handling the substance[1].

Contaminated clothing should be washed before reuse[1].
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II. Chemical and Physical Properties Overview
A summary of the relevant physical and chemical properties of t-butyl acetate-PEG2-
CH2COOH is provided below. This information is essential for understanding its handling and

storage requirements.

Property Data Source

Appearance Liquid [1]

Molecular Formula C12H22O7 [2]

Molecular Weight 278.30 [2]

Storage
Store in closed vessels at

-20°C.
[1]

Materials to Avoid Oxidizing agents. [1]

Odor No data available. [1]

Boiling Point No data available. [1]

III. Step-by-Step Disposal Protocol
The disposal of t-butyl acetate-PEG2-CH2COOH must be conducted as special waste,

managed by a licensed disposal company, and in strict accordance with national and regional

regulations[1]. Do not allow the material to enter drains or water courses[1].

Step 1: Waste Collection

Collect waste t-butyl acetate-PEG2-CH2COOH in a designated, properly labeled, and

tightly closed waste container.

Ensure the container is compatible with the chemical.

Store the waste container in a cool, well-ventilated area, away from incompatible materials

such as oxidizing agents[1].

Step 2: Handling Small Spills
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In the event of a small spill, absorb the liquid with an inert material such as sand or

vermiculite[1].

Sweep up the absorbent material and place it in a tightly closed container for disposal[1].

Clean the spill area thoroughly.

Step 3: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal[1].

Provide the waste disposal company with the Safety Data Sheet (SDS) for t-butyl acetate-
PEG2-CH2COOH.

Step 4: Documentation

Maintain a record of the amount of waste generated and the date of disposal, in accordance

with your institution's policies and local regulations.

IV. Emergency Procedures
In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, separating the eyelids with fingers. Seek medical attention if irritation persists[1].

Skin Contact: Immediately wash the affected skin with plenty of water for at least 15 minutes

while removing any contaminated clothing[1]. If irritation develops, seek medical attention.

Inhalation: Move the individual to fresh air. If symptoms persist or in severe cases, seek

medical attention[1].

Ingestion: Wash out the mouth with ample water for at least 15 minutes. Seek immediate

medical attention[1].

V. Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of t-butyl acetate-PEG2-CH2COOH.

Preparation & Handling

Waste Generation & Collection

Spill Management

Final Disposal

Start: Handling t-butyl acetate-PEG2-CH2COOH

Wear Appropriate PPE:
- Chemical Fume Hood

- Gloves
- Goggles

Waste Generated

Collect in a Labeled,
Closed Container

Contact EHS or Licensed
Waste Disposal Company

Small Spill Occurs

Absorb with Inert Material
(e.g., Sand, Vermiculite)

Collect in a Closed Container
for Disposal

Arrange for Pickup as
Special Waste

Document Disposal Records

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Disposal workflow for t-butyl acetate-PEG2-CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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